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Ethyl Thiomorpholine-2-
Compound Name:
carboxylate

Cat. No.: B598150

For Immediate Release

Ethyl thiomorpholine-2-carboxylate is a heterocyclic organic compound featuring a
thiomorpholine ring functionalized with an ethyl carboxylate group at the 2-position. While the
broader class of thiomorpholine derivatives has garnered significant interest in medicinal
chemistry and materials science, detailed public-domain information specifically on ethyl
thiomorpholine-2-carboxylate remains notably scarce. This technical guide synthesizes the
currently available information on this compound, highlighting its basic properties and the
general context of thiomorpholine chemistry.

Chemical Identity and Properties

Ethyl thiomorpholine-2-carboxylate is commercially available primarily as a research
chemical, often in its hydrochloride salt form. The fundamental properties of the free base and
its hydrochloride salt are summarized below.
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Ethyl Thiomorpholine-2- Ethyl Thiomorpholine-2-

Property .
carboxylate carboxylate Hydrochloride
Molecular Formula C7H13NO2S C7H14CINO2S
Molecular Weight 175.25 g/mol 211.71 g/mol
CAS Number 152009-44-4 1864060-93-4
Not specified in available Not specified in available
Appearance ) .
literature literature
o Not specified in available Not specified in available
Solubility ) )
literature literature
Purity Typically offered at 295% Typically offered at 295%

Synthesis and Experimental Protocols

Detailed, peer-reviewed synthesis protocols specifically for ethyl thiomorpholine-2-
carboxylate are not readily found in the public scientific literature. However, the synthesis of
the core thiomorpholine scaffold is well-documented. One common approach involves the
cyclization of a suitable amino-thiol precursor. A potential, though unverified, synthetic pathway
to ethyl thiomorpholine-2-carboxylate could be conceptualized as follows:
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Caption: A potential synthetic route to Ethyl Thiomorpholine-2-carboxylate.

It is critical to note that this proposed pathway is hypothetical and has not been substantiated
by published experimental data. Researchers would need to develop and optimize specific
reaction conditions, including the choice of base, solvent, and temperature, and subsequently
purify and characterize the product.
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Spectroscopic Data

No public repositories of spectroscopic data (such as *H NMR, 13C NMR, IR, or Mass
Spectrometry) for ethyl thiomorpholine-2-carboxylate could be identified. For any research
application, de novo characterization of this compound would be a mandatory first step.

Biological Activity and Applications

The biological activities of the broader class of thiomorpholine derivatives are diverse, with
reported applications as antimalarial, antibiotic, and antioxidant agents. The thiomorpholine
scaffold is considered a "privileged" structure in medicinal chemistry due to its favorable
pharmacokinetic properties.

However, there is no specific information in the scientific literature detailing the biological
activity, mechanism of action, or involvement in any signaling pathways of ethyl
thiomorpholine-2-carboxylate. Any potential therapeutic applications would require extensive
investigation, starting with in vitro screening and subsequent in vivo studies.

Conclusion

Ethyl thiomorpholine-2-carboxylate represents a chemical entity with limited publicly
available technical information. While its structural relationship to the pharmacologically
significant thiomorpholine class suggests potential for further investigation, a comprehensive
understanding of its synthesis, properties, and biological function is currently lacking. This
guide underscores the need for foundational research to elucidate the characteristics of this
specific compound, which may hold untapped potential for drug discovery and other scientific
applications. Professionals in the field are encouraged to approach this compound as a novel
area for exploration, with the initial and critical step being the development of a reliable
synthetic route and thorough analytical characterization.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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